Cas no 1521213-15-9 (2-(4-Chloro-2-fluorophenyl)butanoic acid)

• Product Name: 2-(4-Chloro-2-fluorophenyl)butanoic acid
• CAS No: 1521213-15-9
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5746980
• PubChem ID: 80199893
• Update Time: 2025-10-06

2-(4-Chloro-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluorophenyl)butanoicacid
• 1521213-15-9
• EN300-1138682
• AKOS018761968
• 2-(4-chloro-2-fluorophenyl)butanoic acid
• Benzeneacetic acid, 4-chloro-α-ethyl-2-fluoro-
• 2-(4-Chloro-2-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10ClFO2/c1-2-7(10(13)14)8-4-3-6(11)5-9(8)12/h3-5,7H,2H2,1H3,(H,13,14)
• InChI Key： IETRVIDDTRQRQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C(=O)O)CC

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±27.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on 2-(4-Chloro-2-fluorophenyl)butanoic acid

Comprehensive Overview of 2-(4-Chloro-2-fluorophenyl)butanoic acid (CAS No. 1521213-15-9)

2-(4-Chloro-2-fluorophenyl)butanoic acid (CAS No. 1521213-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and butanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential due to its selective reactivity and structural versatility.

The growing interest in 2-(4-Chloro-2-fluorophenyl)butanoic acid aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's efficient synthesis routes—such as catalytic hydrogenation or enzymatic methods—are being optimized to reduce environmental impact. Questions like "How is 2-(4-Chloro-2-fluorophenyl)butanoic acid synthesized sustainably?" or "What are its applications in drug development?" are frequently searched, reflecting user curiosity about its practical uses and innovative production techniques.

From a biochemical perspective, the chloro-fluorophenyl group in 2-(4-Chloro-2-fluorophenyl)butanoic acid contributes to its ability to interact with biological targets, such as enzymes or receptors. This interaction is pivotal in designing small-molecule inhibitors for therapeutic applications. Recent studies highlight its role in modulating metabolic pathways, sparking discussions about its potential in treating metabolic disorders. Searches like "2-(4-Chloro-2-fluorophenyl)butanoic acid mechanism of action" or "biological activity of fluorophenyl derivatives" underscore the demand for detailed mechanistic insights.

In agrochemicals, 2-(4-Chloro-2-fluorophenyl)butanoic acid derivatives are explored for their herbicidal and fungicidal properties. The fluorine and chlorine substituents enhance the compound's stability and bioavailability, making it a promising candidate for crop protection. Queries such as "agrochemical uses of 2-(4-Chloro-2-fluorophenyl)butanoic acid" or "fluorophenyl compounds in agriculture" reflect industry interest in sustainable pest control solutions.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-(4-Chloro-2-fluorophenyl)butanoic acid and ensuring its purity. Researchers often search for "analytical methods for fluorophenyl compounds" or "CAS 1521213-15-9 purity standards," emphasizing the need for reliable quality control in both research and industrial settings.

In summary, 2-(4-Chloro-2-fluorophenyl)butanoic acid (CAS No. 1521213-15-9) is a multifaceted compound with expanding applications in pharmaceuticals and agrochemicals. Its structural uniqueness, combined with evolving synthetic strategies, positions it as a key player in advancing precision medicine and sustainable agriculture. As research progresses, this compound is likely to remain a focal point for innovation, addressing global challenges in health and environmental sustainability.